Cas no 49779-98-8 (2-(2-Amino-4-phenyl-1,3-thiazol-5-yl)acetic Acid)

• Product Name: 2-(2-Amino-4-phenyl-1,3-thiazol-5-yl)acetic Acid
• CAS No: 49779-98-8
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD00022453
• CID: 932798
• PubChem ID: 291865
• Update Time: 2025-04-19

2-(2-Amino-4-phenyl-1,3-thiazol-5-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-4-phenylthiazol-5-yl)acetic acid
• (2-Amino-4-phenyl-1,3-thiazol-5-yl)acetic acid
• 2-(2-amino-4-phenyl-1,3-thiazol-5-yl)acetic acid
• (2-amino-4-phenyl-thiazol-5-yl)-acetic acid
• (2-Amino-4-phenyl-thiazol-5-yl)essigsaeure
• (2-Amino-4-phenyl-thiazol-5-yl)-essigsaeure
• 2-amino-4-phenylthiazole-5-acetic acid
• 5-thiazoleacetic acid, 2-amino-4-phenyl-
• AC1L6GRV
• AC1Q5VN2
• NCIStruc1_000780
• NSC157421
• NSC-157421
• SMR001798250
• 2-(2-Amino-4-phenylthiazol-5-yl)aceticacid
• AKOS001723785
• Z48847695
• EN300-53566
• NCGC00014429
• 49779-98-8
• NCIStruc2_000656
• CCG-122702
• NCGC00097534-01
• VS-02302
• STK711143
• NCI157421
• DTXSID60303221
• CS-0216649
• MFCD00022453
• NCI60_001143
• (2-imino-4-phenyl-2,3-dihydro-1,3-thiazol-5-yl)acetic acid
• NCGC00014429-02
• HMS1619P22
• SCHEMBL11872214
• G32579
• CHEMBL1742133
• CCG-37525
• BBL010058
• MLS002920663
• ALBB-018401
• 2-(2-Amino-4-phenyl-1,3-thiazol-5-yl)acetic Acid

• MDL： MFCD00022453
• Inchi： 1S/C11H10N2O2S/c12-11-13-10(7-4-2-1-3-5-7)8(16-11)6-9(14)15/h1-5H,6H2,(H2,12,13)(H,14,15)
• InChI Key： DKCCMQRKDKYYCA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC=CC=2)=C1CC(=O)O

Computed Properties

• Exact Mass: 234.0464
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 76.21
• LogP: 2.60060